N-(4-Bromo-2-fluorophenyl)-5-(trifluoromethyl)-1,3-benzoxazol-2-amine

• CAS No.: 791594-53-1
• Molecular Formula: C14H7BrF4N2O
• Molecular Weight: 375.11 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-5-(trifluoromethyl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C14H7BrF4N2O/c15-8-2-3-10(9(16)6-8)20-13-21-11-5-7(14(17,18)19)1-4-12(11)22-13/h1-6H,(H,20,21)
• InChI Key: PUGMCXMQHUTQOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)N=C(O2)NC3=C(C=C(C=C3)Br)F

Description

N-(4-Bromo-2-fluorophenyl)-5-(trifluoromethyl)-1,3-benzoxazol-2-amine is a useful research compound. Its molecular formula is C14H7BrF4N2O and its molecular weight is 375.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-4-(trifluoromethyl)phenol (580 mg, 3.25 mmol) and 4-bromo-2-fluoro-1-isothio-cyanatobenzene (750 mg, 3.25 mmol) were stirred in ethyl alcohol at ambient temperature for 18 h. The flask was charged with 1-[3-(dimethylamino)propyl]-3-ethylcarbodiimide hydrochloride (EDCI) (405 mg, 2.12 mmol), and the mixture was stirred for 2 h before being heated at reflux overnight. The reaction was allowed to cool to rt and was concentrated under reduced pressure. The residue was dissolved in ethyl acetate and washed with 2 N aqueous hydrochloric acid solution and water, dried (Na2SO4), and concentrated in vacuo. The crude material was suspended in ether, sonicated, and the resulting solid was collected by filtration to provide the title compound (214 mg, 18%). LC-MS m/z 375.1 (MH+), retention time 3.70 minutes.